Cas no 2228602-32-0 (3-methyl-3-(oxan-2-yl)butan-1-amine)

• Product Name: 3-methyl-3-(oxan-2-yl)butan-1-amine
• CAS No: 2228602-32-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6284794
• PubChem ID: 165616336
• Update Time: 2025-06-08

3-methyl-3-(oxan-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(oxan-2-yl)butan-1-amine
• EN300-1820796
• 2228602-32-0

• Inchi： 1S/C10H21NO/c1-10(2,6-7-11)9-5-3-4-8-12-9/h9H,3-8,11H2,1-2H3
• InChI Key： IRMAJCGYSKKFON-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(C)(C)CCN

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-methyl-3-(oxan-2-yl)butan-1-amine

Introduction to 3-methyl-3-(oxan-2-yl)butan-1-amine (CAS No: 2228602-32-0)

3-methyl-3-(oxan-2-yl)butan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228602-32-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an amine functional group with an oxygen-containing heterocycle, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both a methyl group and an oxan (tetrahydropyran) ring system imparts distinct electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The compound's structure, characterized by a four-carbon chain with a nitrogen atom at the terminal position and an oxygen atom embedded within an oxygen-containing heterocycle, suggests versatility in chemical transformations. Such structural features are often exploited in the synthesis of pharmacophores that interact with biological targets, particularly enzymes and receptors. The 3-methyl substituent enhances the compound's lipophilicity, which can be crucial for membrane permeability and binding affinity in drug-like molecules.

In recent years, there has been growing interest in heterocyclic compounds as building blocks for therapeutic agents due to their prevalence in natural products and biological systems. The oxan ring, a saturated six-membered oxygen-containing heterocycle, is a common motif in medicinal chemistry, found in numerous bioactive compounds such as antiviral agents and central nervous system (CNS) drugs. The incorporation of this moiety into 3-methyl-3-(oxan-2-yl)butan-1-amine may contribute to enhanced binding interactions with biological targets, potentially leading to improved pharmacological effects.

From a synthetic perspective, 3-methyl-3-(oxan-2-yl)butan-1-amine represents an intriguing intermediate for constructing more complex molecules. The amine functionality allows for further derivatization via reactions such as acylation, alkylation, or coupling with other pharmacophores. Additionally, the presence of the oxan ring provides opportunities for stereoselective synthesis, which is critical for developing enantiomerically pure drugs with optimal therapeutic profiles.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds to identify potential drug candidates. Molecules like 3-methyl-3-(oxan-2-yl)butan-1-amine can be computationally modeled to predict their binding affinity to specific protein targets. This approach has accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on theoretical data before conducting experimental validation.

The pharmaceutical industry has increasingly focused on developing small molecule inhibitors targeting enzyme kinases, which play pivotal roles in various disease pathways. The structural features of 3-methyl-3-(oxan-2-yl)butan-1-amine, particularly its ability to mimic natural substrates or bind into hydrophobic pockets of enzymes, make it a candidate for designing kinase inhibitors. For instance, modifications to the methyl group or the oxygen-containing heterocycle could fine-tune interactions with active sites or allosteric pockets of kinases such as Janus kinases (JAKs) or cyclin-dependent kinases (CDKs).

In addition to its potential as an inhibitor scaffold, 3-methyl-3-(oxan-2-yl)butan-1-amine may serve as a precursor for synthesizing prodrugs designed to enhance bioavailability or targeted delivery. Prodrug strategies leverage chemical modifications to improve pharmacokinetic properties while maintaining or enhancing therapeutic efficacy upon metabolic activation. The amine and oxan ring functionalities offer multiple points for chemical derivatization, enabling the design of prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions.

The development of novel therapeutic agents often involves optimizing synthetic routes to achieve high yields and purity while minimizing environmental impact. Green chemistry principles have been increasingly applied to pharmaceutical synthesis, emphasizing sustainable practices such as catalytic reactions and solvent-free conditions. The synthesis of 3-methyl-3-(oxan-2-ybutsn-buton-aonimne) could benefit from such innovations by employing transition metal catalysts or enzymatic methods to streamline production while reducing waste.

Biological activity assays are essential for evaluating the potential of new compounds like 3-methyl-butbutsn-buton-aonimne before advancing them into clinical trials. High-throughput screening (HTS) technologies allow researchers to test thousands of compounds against various biological targets rapidly. If initial screens indicate promising activity against relevant disease markers, further characterization via X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy can elucidate binding modes and guide structural optimization efforts.

The role of contract research organizations (CROs) has become integral in modern drug discovery pipelines due to their expertise in synthetic chemistry and biopharmaceutical development. Collaborations between academic institutions and CROs have facilitated the exploration of novel scaffolds like 3-methyl-buonimne, leveraging combined resources and expertise to accelerate preclinical studies. Such partnerships are critical for translating laboratory discoveries into viable candidates ready for clinical evaluation.

Regulatory considerations also play a significant role in bringing new drugs to market. Agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require extensive documentation demonstrating safety and efficacy before approving medications. Researchers must meticulously characterize compounds like 3-methyl-buonimne, including stability studies under various conditions and toxicological assessments using cell-based assays or animal models.

The future directions for research on 3-methyl-buonimne may include exploring its derivatives as part of structure-based drug design campaigns or investigating its role in combination therapies targeting multiple disease pathways simultaneously. Advances in artificial intelligence (AI)-assisted molecular design promise to further enhance the efficiency of discovering new drug candidates by predicting properties like solubility or metabolic stability early in the discovery process.